(E)-but-2-enedioic acid;N,N,N',N'-tetramethyl-1-phenothiazin-10-ylpropane-1,3-diamine
Description
(E)-but-2-enedioic acid;N,N,N',N'-tetramethyl-1-phenothiazin-10-ylpropane-1,3-diamine is a useful research compound. Its molecular formula is C42H54N6O4S2 and its molecular weight is 771.0 g/mol. The purity is usually 95%.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (E)-but-2-enedioic acid;N,N,N',N'-tetramethyl-1-phenothiazin-10-ylpropane-1,3-diamine involves the reaction of (E)-but-2-enedioic acid with N,N,N',N'-tetramethyl-1,3-propanediamine followed by the reaction with 10-chlorophenothiazine. The final product is obtained by deprotection of the amine groups.", "Starting Materials": [ "(E)-but-2-enedioic acid", "N,N,N',N'-tetramethyl-1,3-propanediamine", "10-chlorophenothiazine" ], "Reaction": [ "Step 1: (E)-but-2-enedioic acid is reacted with N,N,N',N'-tetramethyl-1,3-propanediamine in the presence of a coupling agent such as EDC or DCC to form the corresponding amide.", "Step 2: The amide is then reacted with 10-chlorophenothiazine in the presence of a base such as triethylamine to form the desired product.", "Step 3: The amine protecting groups are then removed using a suitable deprotection reagent such as TFA to obtain the final product." ] } | |
CAS No. |
3688-62-8 |
Molecular Formula |
C42H54N6O4S2 |
Molecular Weight |
771.0 g/mol |
IUPAC Name |
(E)-but-2-enedioic acid;1-N,1-N,2-N,2-N-tetramethyl-3-phenothiazin-10-ylpropane-1,2-diamine |
InChI |
InChI=1S/2C19H25N3S.C4H4O4/c2*1-20(2)13-15(21(3)4)14-22-16-9-5-7-11-18(16)23-19-12-8-6-10-17(19)22;5-3(6)1-2-4(7)8/h2*5-12,15H,13-14H2,1-4H3;1-2H,(H,5,6)(H,7,8)/b;;2-1+ |
InChI Key |
IYUXRJPWEMRLRY-WXXKFALUSA-N |
Isomeric SMILES |
CN(C)CC(CN1C2=CC=CC=C2SC3=CC=CC=C31)N(C)C.CN(C)CC(CN1C2=CC=CC=C2SC3=CC=CC=C31)N(C)C.C(=C/C(=O)O)\C(=O)O |
SMILES |
CN(C)CCC(N1C2=CC=CC=C2SC3=CC=CC=C31)N(C)C |
Canonical SMILES |
CN(C)CC(CN1C2=CC=CC=C2SC3=CC=CC=C31)N(C)C.CN(C)CC(CN1C2=CC=CC=C2SC3=CC=CC=C31)N(C)C.C(=CC(=O)O)C(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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